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CAS No.: 946769-52-4

Cat. No.: B3173039
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An In-Depth Technical Guide to the Safe Handling of N-(3-Amino-4-
chlorophenyl)hexanamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is a technical guide intended for informational purposes for laboratory personnel
trained in handling hazardous chemicals. A specific Safety Data Sheet (SDS) for N-(3-Amino-
4-chlorophenyl)hexanamide is not publicly available. The information herein is synthesized
from data on structurally similar compounds and should be used as a precautionary guide. All
laboratory work should be conducted under the supervision of a qualified individual and in
accordance with all applicable safety regulations.

Introduction to N-(3-Amino-4-
chlorophenyl)hexanamide
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N-(3-Amino-4-chlorophenyl)hexanamide is a chemical compound with the molecular formula
C12H17CIN20 and a molecular weight of 240.73.[1] While specific applications are not widely
documented, its structure suggests potential use as an intermediate in the synthesis of more
complex molecules in the fields of medicinal chemistry and materials science. Given its
classification as a research chemical, a thorough understanding of its potential hazards is
crucial for safe handling and use in a laboratory setting.[1]

Hazard Identification and Risk Assessment

Based on the hazard profiles of structurally related compounds such as 3-Amino-4-
chlorobenzotrifluoride and N-(3-Amino-4-chlorophenyl)acetamide, N-(3-Amino-4-
chlorophenyl)hexanamide should be handled as a potentially hazardous substance. The
primary hazards are anticipated to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4][5]

Aquatic Toxicity: Potentially harmful or toxic to aquatic life with long-lasting effects.[2]

Logical Flow of Hazard Identification and Risk
Assessment

Hazard Identification Risk Assessment Risk Management

Control Measures

Click to download full resolution via product page

Caption: Logical workflow for assessing the risks of a compound with limited direct safety data.
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First-Aid Measures

Immediate medical attention is recommended in case of exposure.

Exposure Route First-Aid Protocol

Remove the individual to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[6][7]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[3][6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.[3][6]

Emergency Response Protocol
Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes, including
carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[8]

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[3]
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Accidental Release Measures

o Evacuate Personnel: Isolate the hazard area and deny entry to unnecessary and
unprotected personnel.

o Ensure Adequate Ventilation:

» Personal Precautions: Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat. For larger spills or in enclosed
spaces, a respirator may be necessary.[9]

o Containment and Clean-up:

o For solid spills, carefully sweep or scoop up the material and place it into a suitable,
labeled container for disposal. Avoid generating dust.[8]

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place
in a sealed container for disposal.[8]

e Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.
[10]

Emergency Response Workflow
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Caption: Step-by-step workflow for responding to an accidental chemical release.

Safe Handling and Storage
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Aspect

Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a
chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear chemical safety
goggles or a face shield.[8] - Skin Protection:
Wear chemical-resistant gloves (e.g., nitrile
rubber) and a lab coat.[8] - Respiratory
Protection: If dust or aerosols are generated,

use a NIOSH-approved respirator.

Hygiene Practices

Wash hands thoroughly after handling. Do not
eat, drink, or smoke in the laboratory. Remove

contaminated clothing and wash it before reuse.

[9]

Storage Conditions

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[3] Keep away from
incompatible materials such as strong oxidizing

agents and strong acids.[8]

Exposure Controls and Personal Protection

Hierarchy of Controls

The implementation of control measures should follow the hierarchy of controls to ensure the

highest level of protection.
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Caption: The hierarchy of controls for mitigating chemical exposure in the laboratory.

Physical and Chemical Properties

While specific data for N-(3-Amino-4-chlorophenyl)hexanamide is not available, the following
are general properties that can be anticipated based on its structure and related compounds:
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Property Anticipated Value
Appearance White to off-white solid.[5]
od No data available; likely odorless or with a faint
or
characteristic odor.[5]
- Likely has low water solubility and is soluble in
Solubility ]
organic solvents.[11]
Molecular Formula C12H17CIN20[1]
Molecular Weight 240.73 g/mol [1]

Stability and Reactivity

Reactivity: No specific reactivity data is available.

Chemical Stability: Expected to be stable under normal laboratory conditions.[8]
Conditions to Avoid: Avoid exposure to heat, light, and moisture.[8]
Incompatible Materials: Strong oxidizing agents and strong acids.[8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen chloride.[8][11]

Toxicological Information

No specific toxicological studies have been conducted on N-(3-Amino-4-

chlorophenyl)hexanamide. The following information is inferred from structurally similar

compounds:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[2][3]
Skin Corrosion/Irritation: Causes skin irritation.[4][5]
Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[10]
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o Germ Cell Mutagenicity: No data available.

e Carcinogenicity: No data available. It has not been evaluated by IARC, NTP, or OSHA.[11]
o Reproductive Toxicity: No data available.

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4][5]

o Specific Target Organ Toxicity (Repeated Exposure): No data available.

o Aspiration Hazard: No data available.

Ecological Information

» Toxicity to Aquatic Life: Based on related compounds, it may be harmful or toxic to aquatic
organisms, with the potential for long-lasting effects.[2]

o Persistence and Degradability: No data available.
e Bioaccumulative Potential: No data available.

e Mobility in Soil: No data available.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. It is recommended to use a licensed professional waste disposal service.
Do not allow the material to enter the environment.[6][7]

Transport Information

Transport regulations (DOT, IATA, IMDG) for this specific compound are not available. It should
be transported in accordance with regulations for research chemicals with potential hazards as
outlined in this guide.

Regulatory Information

This compound is intended for research and development purposes only.[1] It is the
responsibility of the user to ensure compliance with all relevant regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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